2,3-Bis-(2-methylphenylimino)butane

• IUPAC Name: 2-N,3-N-bis(2-methylphenyl)butane-2,3-diimine
• InChI: InChI=1S/C18H20N2/c1-13-9-5-7-11-17(13)19-15(3)16(4)20-18-12-8-6-10-14(18)2/h5-12H,1-4H3
• InChI Key: KJMMITFGLXLELL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C(C)C(=NC2=CC=CC=C2C)C
• Molecular Formula: C18H20N2
• Molecular Weight: 264.4 g/mol
• CAS No.: 26816-76-2

Description

2,3-Bis-(2-methylphenylimino)butane is a bis-imine compound characterized by a butane backbone substituted with two 2-methylphenylimino groups. Key features include:

• Structure: The imine (-N=CH-) groups enable coordination chemistry applications, while the 2-methylphenyl substituents introduce steric and electronic effects .
• Physical Properties: Similar compounds exhibit melting points in the range of 104–106°C (e.g., 2,3-Bis(2,6-di-i-propylphenylimino)butane), suggesting moderate thermal stability .
• Applications: Bis-imine compounds often serve as ligands in organometallic chemistry, though their reactivity and stability depend on substituent design .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Differences

The substituents on the imine nitrogen and backbone length critically influence properties. Key comparisons include:

Compound Name	Backbone	Substituents	Melting Point (°C)	Key Applications/Properties	References
2,3-Bis-(2-methylphenylimino)butane	Butane	2-methylphenyl	~104–106*	Ligand for coordination chemistry
2,3-Bis(2,6-di-i-propylphenylimino)butane	Butane	2,6-di-i-propylphenyl	104–106	Enhanced steric bulk; ligand stability
meso-2,3-Bis-ethylaminobutane	Butane	Ethylamino	175 (at 2 mmHg)	Intermediate in organic synthesis
(R)-(+)-BINAP	Biphenyl	Diphenylphosphino	239–242	Asymmetric catalysis (e.g., Suzuki coupling)
1,2-Bis(diphenylphosphino)benzene	Benzene	Diphenylphosphino	183–188	Chelating ligand for transition metals

*Inferred from structurally similar compounds.

• In contrast, 2-methylphenyl groups in the target compound offer moderate steric bulk .
• Electronic Effects : Imine groups are stronger π-acceptors compared to phosphines (e.g., BINAP), making bis-imines suitable for stabilizing electron-deficient metal centers .

Thermal Stability and Reactivity

• Melting Points: The lower melting point of 2,3-Bis-(2-methylphenylimino)butane (~104–106°C) compared to phosphine ligands like BINAP (239–242°C) reflects reduced rigidity and weaker intermolecular forces in bis-imines .
• Reactivity: Bis-imines undergo transformations under mild conditions (e.g., ligand substitution in organometallic complexes), whereas phosphine ligands like DPPP or CHIRAPHOS require specific catalytic environments for reactivity .

Research Findings and Limitations

• Synthesis: highlights methods for synthesizing meso-2,3-bis-ethylaminobutane derivatives, suggesting that analogous routes (e.g., condensation of amines with diketones) could apply to 2,3-Bis-(2-methylphenylimino)butane .
• Knowledge Gaps: Limited ecological or toxicological data exist for bis-imines, contrasting with well-studied phosphine ligands .